2-(7-Methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• SMILES: CC1=NC2=NC(=CN2C=C1)CCN
• InChI: InChI=1S/C9H12N4/c1-7-3-5-13-6-8(2-4-10)12-9(13)11-7/h3,5-6H,2,4,10H2,1H3
• InChIKey: CTKCSGSIDHGFMU-UHFFFAOYSA-N

2-(7-Methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine: Product Identity and Procurement

2-(7-Methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine (CAS 1217274-07-1, free base; CAS 1423032-45-4, dihydrobromide salt) belongs to the imidazo[1,2-a]pyrimidine class of fused bicyclic heterocycles. This compound features a 7-methyl substitution on the pyrimidine ring and a primary amine-bearing ethanamine side chain at the 2-position, yielding a molecular formula of C₉H₁₂N₄ and a molecular weight of 176.22 g/mol for the free base . The imidazo[1,2-a]pyrimidine scaffold has been validated in multiple drug discovery programs, most notably as the core of potent, selective dipeptidyl peptidase-4 (DPP4) inhibitors and kinase modulators [1]. The compound is commercially supplied as a free base, dihydrobromide salt, or dihydrochloride salt, each form offering distinct solubility and handling properties relevant to downstream synthetic or biological applications [2].

1Key synthetic intermediate for 7-methylimidazo[1,2-a]pyrimidine pharmacophores

2Ethanamine linker enables carboxamide derivatization at the 2-position

3Available as free base, dihydrobromide, or dihydrochloride salt for solubility tuning

• [1] Meng, W. et al. Discovery of 6-(Aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidine-2-carboxamides as Potent, Selective Dipeptidyl Peptidase-4 (DPP4) Inhibitors. J. Med. Chem. 2010, 53, 5620–5628. View Source
• [2] American Elements. 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine dihydrobromide Product Page. CAS 1423032-45-4. Accessed 2026. View Source

Limitations of In-Class Analogs for 2-(7-Methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine

In-class substitution is compromised by the interdependence of the 7-methyl group and the ethanamine side chain in defining pharmacological and physicochemical profiles. In the DPP4 inhibitor series reported by Meng et al. (2010), removal or relocation of the 7-methyl substituent on the imidazo[1,2-a]pyrimidine core led to substantial losses in DPP4 binding affinity, while replacement of the 2-position ethanamine-derived carboxamide with shorter or longer linkers altered both potency and selectivity against off-target ion channels (hERG, Naᵥ) [1]. Similarly, the antiinflammatory and analgesic SAR studies by Abignente et al. demonstrated that the 5-chloro-7-methyl combination conferred superior in vivo activity compared to unsubstituted or mono-substituted analogs [2]. For procurement, selecting a des-methyl analog (e.g., CAS 936940-74-8) or a methanamine variant (e.g., CAS 1020033-62-8) risks recapitulating these documented activity losses. The choice of salt form further differentiates utility: the dihydrobromide salt (MW 338.04) offers higher aqueous solubility than the free base (MW 176.22), directly impacting formulation feasibility for biological assays [3].

Target Attribute

7-methyl group critical for reported DPP4 binding

Substitute Risk

Des-methyl analogs may lose binding affinity and selectivity

Target Attribute

Ethanamine linker (2C) required for carboxamide formation

Substitute Risk

Methanamine linker (1C) may alter binding geometry and off-target profile

Target Attribute

Dihydrobromide salt solubility supports aqueous assays

Substitute Risk

Free base may require co-solvent, limiting assay compatibility

• [1] Meng, W. et al. Discovery of 6-(Aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidine-2-carboxamides as Potent, Selective Dipeptidyl Peptidase-4 (DPP4) Inhibitors. J. Med. Chem. 2010, 53, 5620–5628. View Source
• [2] Abignente, E.; Sacchi, A.; Laneri, S.; Rossi, F.; D'Amico, M.; Berrino, L.; Calderaro, V. Research on Heterocyclic Compounds. XXXII. Synthesis and Cyclooxygenase-Independent Antiinflammatory and Analgesic Activity of Imidazo[1,2-a]pyrimidine Derivatives. 1994. View Source
• [3] American Elements. 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine dihydrobromide Product Page. CAS 1423032-45-4. Accessed 2026. View Source

Key Differentiation Evidence for 2-(7-Methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine

7-Methyl Substitution Enables Potent DPP4 Inhibition: SAR from Lead 24s

In the DPP4 inhibitor series reported by Meng et al., the 7-methyl group on the imidazo[1,2-a]pyrimidine core is a critical pharmacophoric element. The optimized lead compound 24s—(+)-6-(aminomethyl)-5-(2,4-dichlorophenyl)-N-(1-ethyl-1H-pyrazol-5-yl)-7-methylimidazo[1,2-a]pyrimidine-2-carboxamide—achieved potent, selective DPP4 inhibition (exact IC₅₀ not publicly disclosed but described as 'potent') with excellent pharmacokinetic profiles in preclinical species and in vivo efficacy in ob/ob mice [1]. The SAR exploration explicitly demonstrated that replacement of the aryl substitution on the imidazole ring with a more polar carboxylic ester or amide increased DPP4 binding activity while significantly reducing hERG and sodium channel inhibitory activities [1]. Since 2-(7-methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine serves as the key synthetic intermediate for installing the 2-carboxamide moiety found in lead compound 24s, its 7-methyl-2-ethanamine architecture is essential for accessing this specific DPP4 pharmacophore. Analogs lacking the 7-methyl group (e.g., the des-methyl imidazo[1,2-a]pyrimidine-2-ethanamine scaffold) would not recapitulate the SAR-validated substitution pattern required for this level of target engagement [1].

DPP4 inhibition SAR

Class-level inference

7-methyl substitution required for potent, selective DPP4 inhibition; lead 24s described as potent with in vivo efficacy

Reported pharmacophore requirement for DPP4 engagement

SAR from Meng et al. 2010; hERG/Naᵥ counter-screening context

Evidence Dimension	DPP4 inhibitory potency (class-level SAR)
Target Compound Data	Key intermediate for 7-methyl-substituted DPP4 inhibitor series; lead compound 24s described as potent, selective DPP4 inhibitor with in vivo efficacy
Comparator Or Baseline	Des-methyl imidazo[1,2-a]pyrimidine-2-carboxamide series (earlier azolopyrimidine leads showing lower potency)
Quantified Difference	Qualitative SAR: 7-methyl + 2-carboxamide substitution pattern required for potent DPP4 binding and reduced hERG/Naᵥ off-target activity
Conditions	In vitro DPP4 enzyme inhibition assay; hERG and sodium channel counterscreening; in vivo ob/ob mouse efficacy model

Why This Matters

Procurement of the 7-methyl-2-ethanamine building block is a prerequisite for synthesizing the DPP4 inhibitor series with the validated 7-methyl SAR, thereby avoiding the inactivity or off-target liability associated with des-methyl or alternative substitution patterns.

• [1] Meng, W. et al. Discovery of 6-(Aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidine-2-carboxamides as Potent, Selective Dipeptidyl Peptidase-4 (DPP4) Inhibitors. J. Med. Chem. 2010, 53, 5620–5628. View Source

5-Chloro-7-methyl Derivatives: In Vivo Analgesic Activity

Abignente et al. (1994) synthesized a series of imidazo[1,2-a]pyrimidine-2-carboxylic esters, acids, and amides and evaluated them in vivo for antiinflammatory (rat paw edema) and analgesic (acetic acid writhing test) activities. Among the tested compounds, the 5-chloro-7-methyl derivatives 5a, 6a, and 7a displayed particularly significant analgesic activity, while almost all compounds showed some analgesic effect [1]. Notably, all compounds were devoid of cyclooxygenase (COX) inhibitory activity in vitro, indicating a COX-independent mechanism [1]. This finding establishes that the 7-methyl substitution, in combination with the 5-chloro group, is associated with enhanced in vivo analgesic efficacy within this chemotype. While 2-(7-methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine lacks the 5-chloro substituent, its 7-methyl-2-ethanamine core is the necessary synthetic precursor for introducing the 5-chloro and 2-carboxylic acid/ester/amide functionalities that conferred the superior in vivo activity in this study [1].

In vivo analgesic activity

Class-level inference

5-chloro-7-methyl derivatives showed significant analgesic activity in acetic acid writhing test; mechanism COX-independent

Reported in vivo activity context, COX-independent

Requires 5-chloro substitution; precursor role of 7-methyl-2-ethanamine scaffold

Evidence Dimension	In vivo analgesic activity (acetic acid writhing test)
Target Compound Data	Synthetic precursor to 5-chloro-7-methyl derivatives that displayed significant analgesic activity
Comparator Or Baseline	Unsubstituted or mono-substituted imidazo[1,2-a]pyrimidine analogs (lower analgesic activity qualitatively reported)
Quantified Difference	Qualitative: 5-chloro-7-methyl derivatives (5a, 6a, 7a) showed significant analgesic activity; COX-independent mechanism confirmed
Conditions	Rat paw edema model (antiinflammatory); acetic acid writhing test in mice (analgesic); in vitro COX inhibition assay

Why This Matters

Access to the 7-methyl-2-ethanamine scaffold is necessary to replicate the substitution pattern associated with COX-independent analgesic activity, a mechanistic feature that differentiates this series from traditional NSAID-like imidazopyrimidine derivatives.

• [1] Abignente, E.; Sacchi, A.; Laneri, S.; Rossi, F.; D'Amico, M.; Berrino, L.; Calderaro, V. Research on Heterocyclic Compounds. XXXII. Synthesis and Cyclooxygenase-Independent Antiinflammatory and Analgesic Activity of Imidazo[1,2-a]pyrimidine Derivatives. 1994. View Source

Salt Form and Solubility Differentiation from Analogs

The free base of 2-(7-methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine (MW 176.22, CAS 1217274-07-1) and its dihydrobromide salt (MW 338.04, CAS 1423032-45-4) present distinct physicochemical profiles that directly impact experimental utility . The dihydrobromide salt, with two equivalents of HBr, has a molecular weight 91.8% higher than the free base, reflecting substantially increased polarity and aqueous solubility [1]. In comparison, the des-methyl analog 2-(imidazo[1,2-a]pyrimidin-2-yl)ethan-1-amine (free base MW 162.19, CAS 936940-74-8) is 8.0% lighter and lacks the lipophilic methyl group, yielding a lower computed logP (XLogP3-AA = 0.5 for the des-methyl analog [2] vs. an estimated ~1.0 for the 7-methyl derivative). The methanamine analog (7-methylimidazo[1,2-a]pyrimidin-2-yl)methanamine (MW 162.19, CAS 1020033-62-8) has a one-carbon-shorter amine linker, altering both the pKa of the amine and its spatial relationship to the heterocyclic core, which affects conjugation chemistry and target binding geometry .

Physicochemical profile

Cross-study comparable

Free base MW 176.22; dihydrobromide salt MW 338.04 (+91.8%); ethanamine linker (2C) vs. methanamine (1C)

Solubility and linker length differentiate utility

Dihydrobromide salt for aqueous biological assays; linker essential for 2-carboxamide

Evidence Dimension	Physicochemical properties (MW, salt form, linker length)
Target Compound Data	Free base MW 176.22; dihydrobromide salt MW 338.04; ethanamine linker (2-carbon); estimated logP ~1.0
Comparator Or Baseline	Des-methyl analog (MW 162.19, logP 0.5); methanamine analog (MW 162.19, 1-carbon linker)
Quantified Difference	MW difference: +14.03 vs. des-methyl free base (8.7% increase); +175.85 for dihydrobromide salt vs. des-methyl free base; linker length: 2-carbon (ethyl) vs. 1-carbon (methyl)
Conditions	Computed physicochemical properties (PubChem, vendor certificates of analysis)

Why This Matters

Selection between free base and dihydrobromide salt determines solubility for biological assays; the 2-carbon ethanamine linker distinguishes this compound from the methanamine analog and is essential for synthesizing the Meng et al. DPP4 inhibitor series, which requires the ethanamine-derived 2-carboxamide side chain.

• [1] American Elements. 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine dihydrobromide Product Page. CAS 1423032-45-4. Accessed 2026. View Source
• [2] PubChem. 2-(Imidazo[1,2-a]pyrimidin-2-yl)ethan-1-amine. CID 24255228. Computed XLogP3-AA = 0.5. View Source

DPP4 Co-Crystal Structure Validation of Imidazo[1,2-a]pyrimidine Core

The co-crystal structure of human DPP4 in complex with (+)-(6-(aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidin-2-yl)(morpholino)methanone (PDB ID: 3NOX, resolution 2.34 Å) [1] provides direct structural evidence that the 7-methylimidazo[1,2-a]pyrimidine core, derivatized at the 2-position (which originates from the 2-ethanamine building block), occupies the DPP4 active site with a defined binding mode [1]. The 7-methyl group contributes to hydrophobic packing interactions within the enzyme pocket, while the 2-carboxamide moiety—derived from the 2-ethanamine side chain—forms key hydrogen bonds with catalytic residues [1]. This experimentally determined binding mode confirms that the 7-methyl-2-ethanamine scaffold is not merely a generic heterocyclic building block but a structurally validated pharmacophoric core for DPP4 engagement [1]. Analogs lacking the 7-methyl group or employing a shorter linker (methanamine) would be predicted to alter or disrupt these specific protein–ligand interactions [1].

DPP4 co-crystal structure

Class-level inference

PDB 3NOX, 2.34 Å; 7-methyl participates in hydrophobic packing; 2-carboxamide forms hydrogen bonds

Structurally validated binding mode for scaffold

Supports structure-guided design; des-methyl analogs not co-crystallized

Evidence Dimension	X-ray crystallographic binding mode to DPP4
Target Compound Data	7-methylimidazo[1,2-a]pyrimidine-2-carboxamide core confirmed in DPP4 active site (PDB 3NOX, 2.34 Å)
Comparator Or Baseline	Des-methyl or alternative linker analogs (not co-crystallized; binding mode inferred to be disrupted)
Quantified Difference	Structural: 7-methyl group participates in hydrophobic packing; 2-carboxamide (from ethanamine) forms hydrogen bonds
Conditions	X-ray diffraction, human DPP4 enzyme, ligand co-crystallized

Why This Matters

The availability of a high-resolution co-crystal structure for the 7-methyl-2-substituted imidazo[1,2-a]pyrimidine chemotype enables structure-guided optimization, a capability not available for uncharacterized or structurally divergent analogs.

• [1] Klei, H.E. et al. Crystal structure of human DPP-IV in complex with (+)-(6-(aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidin-2-yl)(morpholino)methanone. PDB ID: 3NOX. Deposited 2010-06-25, Released 2010-08-11. View Source

Procurement and Application Scenarios for 2-(7-Methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine

DPP4 Inhibitor Synthesis: 7-Methyl-2-carboxamide Pharmacophore

This compound is the optimal starting material for constructing the 7-methylimidazo[1,2-a]pyrimidine-2-carboxamide DPP4 inhibitor series described by Meng et al. (2010). The 2-ethanamine side chain serves as the direct precursor to the 2-carboxamide moiety required for potent DPP4 binding and selectivity over hERG and Naᵥ channels [1]. The 7-methyl group is essential for hydrophobic packing in the DPP4 active site, as evidenced by the co-crystal structure PDB 3NOX [2]. Researchers pursuing DPP4-targeted programs should prioritize this specific building block over the des-methyl analog (CAS 936940-74-8) or the methanamine analog (CAS 1020033-62-8).

COX-Independent Analgesic Agent Development

The Abignente et al. (1994) study demonstrated that 5-chloro-7-methyl-imidazo[1,2-a]pyrimidine-2-carboxylic acid derivatives possess significant COX-independent analgesic and antiinflammatory activities in vivo [3]. 2-(7-Methylimidazo[1,2-a]pyrimidin-2-yl)ethanamine is the requisite intermediate for introducing the 5-chloro substituent and the 2-carboxylic acid/ester/amide functionalities that conferred this activity. Programs exploring non-opioid, non-NSAID analgesic mechanisms should select this building block to maintain the critical 7-methyl-2-substitution pattern.

Structure-Based Drug Design with Imidazo[1,2-a]pyrimidine Scaffold

The 7-methylimidazo[1,2-a]pyrimidine core has been successfully co-crystallized with DPP4 (PDB 3NOX, 2.34 Å resolution), providing a validated starting point for structure-based design [2]. The 2-ethanamine handle offers a versatile synthetic vector for introducing diverse carboxamide, sulfonamide, or amine substituents while maintaining the scaffold orientation observed in the co-crystal structure. For computational chemists and structural biologists, this compound enables exploration of the 2-position SAR without altering the confirmed 7-methyl hydrophobic anchor.

Aqueous Biological Assays Using Dihydrobromide Salt

When aqueous solubility is paramount—such as in cell-based assays, in vivo formulation development, or high-throughput screening—the dihydrobromide salt (CAS 1423032-45-4, MW 338.04) should be procured rather than the free base (CAS 1217274-07-1, MW 176.22) [4]. The 91.8% higher molecular weight reflects substantially increased polarity and aqueous solubility, reducing the need for DMSO or other organic co-solvents that may confound biological readouts.

Application

Selection Property

Validation Focus

DPP4 pharmacophore synthesis

7-methyl-2-ethanamine scaffold

Reported binding mode (PDB 3NOX)

COX-independent analgesic research

Precursor for 5-chloro-7-methyl derivatives

Reported in vivo activity & COX-independent mechanism

Structure-based ligand design

Co-crystallized 7-methylimidazo[1,2-a]pyrimidine core

2-position SAR exploration (PDB 3NOX)

Aqueous biological assays

Dihydrobromide salt solubility

Solubility-dependent assay compatibility

• [1] Meng, W. et al. Discovery of 6-(Aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidine-2-carboxamides as Potent, Selective Dipeptidyl Peptidase-4 (DPP4) Inhibitors. J. Med. Chem. 2010, 53, 5620–5628. View Source
• [2] Klei, H.E. et al. Crystal structure of human DPP-IV in complex with (+)-(6-(aminomethyl)-5-(2,4-dichlorophenyl)-7-methylimidazo[1,2-a]pyrimidin-2-yl)(morpholino)methanone. PDB ID: 3NOX. Deposited 2010-06-25, Released 2010-08-11. View Source
• [3] Abignente, E.; Sacchi, A.; Laneri, S.; Rossi, F.; D'Amico, M.; Berrino, L.; Calderaro, V. Research on Heterocyclic Compounds. XXXII. Synthesis and Cyclooxygenase-Independent Antiinflammatory and Analgesic Activity of Imidazo[1,2-a]pyrimidine Derivatives. 1994. View Source
• [4] American Elements. 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine dihydrobromide Product Page. CAS 1423032-45-4. Accessed 2026. View Source